MAGNESIUM NITRATE HEXAHYDRATE

• CAS No.: 10213-15-7
• Molecular Formula: H12MgN2O12
• Molecular Weight: 256.40648

Description

Magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O) is a hygroscopic, crystalline compound with the molecular weight of 256.41 g/mol. It is highly soluble in water, ethanol, and methanol, forming clear, colorless solutions . Its stability at ambient temperature and dual nutrient supply (magnesium and nitrate) make it indispensable in agriculture, where it enhances chlorophyll synthesis, photosynthesis, and crop yield . Industrial applications include use in explosives, ceramics, glass manufacturing, and thermal energy storage systems, where it acts as a phase-change material due to its high latent heat capacity .

In pharmaceuticals, this compound serves as a precursor in ⁹⁹Mo/⁹⁹mTc generators, meeting stringent pharmacopeial standards for radiochemical purity (<0.015% ⁹⁹Mo breakthrough) and pH stability (4.5–7.5) . Toxicological studies classify it as low toxicity (rat oral LD₅₀: 5,440 mg/kg), though it requires careful handling due to incompatibility with strong acids, metal powders, and cyanides .

Preparation Methods

Conventional Preparation Methods

Direct Neutralization of Magnesium Oxide

Early methods involved batch-wise addition of MgO to dilute nitric acid (20–30% concentration) at ambient temperatures, followed by evaporation and crystallization. However, this approach introduced impurities from MgO into the final product, requiring multiple recrystallization steps . Filtration challenges arose due to colloidal impurities, often necessitating diatomaceous earth or cellulose-based filter aids .

Limitations of Traditional Approaches

• Impurity Carryover : Up to 40% of Fe₂O₃ and Al₂O₃ impurities in technical-grade MgO solubilized during reaction, contaminating the product .

• Energy Intensity : Evaporation of excess water accounted for 60–70% of total energy consumption .

• Low Yield : Crystallization at suboptimal temperatures trapped 15–20% of product in mother liquors .

Advanced Industrial Synthesis Techniques

Suspension-Based Continuous Process

Modern plants employ a recirculating suspension method to enhance purity and efficiency (Table 1 ):

Table 1: Industrial Suspension Process Parameters

Parameter	Optimal Range	Functionality
MgO particle size	≤100 µm	Maximizes surface area for reaction kinetics
Suspension temperature	90–120°C	Prevents crystallization; accelerates reaction
HNO₃ concentration	53–58 wt%	Balances water content with reaction stoichiometry
MgO loading	5–25 wt%	Maintains pumpable viscosity while maximizing throughput
pH control	5.2–5.8 (final)	Minimizes unreacted MgO; prevents acidic decomposition

Process Workflow

• Suspension Formation : Technical-grade MgO is suspended in molten Mg(NO₃)₂·6H₂O at 95–110°C, creating a reactive slurry .

• Acid Addition : 53–58% HNO₃ is introduced at 0.5–1.5 L/min per ton of slurry, maintaining pH >4 locally to prevent impurity dissolution .

• pH Termination : Acid addition ceases when pH stabilizes at 5.2–5.8, indicating >95% MgO conversion .

• Hot Filtration : The mixture is filtered at 90–95°C, where unreacted MgO forms a filter cake that traps 98% of impurities .

Recirculation and Waste Minimization

A closed-loop system recycles 70–80% of the filtrate as suspension medium for subsequent batches, reducing raw material consumption by 40% compared to batch processes . The residual 20–30% is crystallized under vacuum (50–60 kPa) at 15–20°C to recover 99% pure Mg(NO₃)₂·6H₂O .

Process Optimization and Parameter Control

Temperature Gradients and Reaction Kinetics

Reaction rate studies show a 150% increase in MgO conversion efficiency when temperatures rise from 85°C to 95°C (Figure 1 ). However, exceeding 115°C induces parasitic reactions:

$$\text{Mg(NO}$$3\text{)}2\cdot6\text{H}2\text{O} \xrightarrow{>115°C} \text{Mg(OH)NO}3 + \text{HNO}3 + 5\text{H}2\text{O}

Active cooling with jacketed reactors maintains optimal temperatures while dissipating 2.5 MW of heat per ton of product .

Acid Addition Strategies

Pulsed addition of HNO₃ (30-second intervals) improves mixing homogeneity, reducing localized pH drops below 4.0 by 80% compared to continuous feeding . Automated pH monitoring with glass electrodes ensures ±0.1 pH unit accuracy, critical for minimizing MgO overconsumption .

Quality Control and Analytical Characterization

Purity Assessment

Commercial Mg(NO₃)₂·6H₂O must meet ≥98% purity (titration) . Key analytical methods include:

• XRD : Confirms hexagonal crystal structure (JCPDS 24-0719) with <2% amorphous content .

• SEM : Reveals 50–200 µm prismatic crystals; detects impurity inclusions >5 µm .

• ICP-OES : Quantifies Fe (<50 ppm), Al (<30 ppm), and Si (<20 ppm) .

Table 2: Typical Product Specifications

Parameter	Specification	Method
Assay	≥98.0%	Potentiometric
pH (50 g/L)	5.0–7.0	ISO 3073
Water insolubles	≤0.01%	Gravimetric
Heavy metals (Pb)	≤5 ppm	AAS

Industrial Applications and Scale-Up Considerations

Fertilizer Production

High-purity Mg(NO₃)₂·6H₂O (10.5% N, 9.4% Mg) is blended with KNO₃ and Ca(NO₃)₂ for hydroponic solutions. The suspension process reduces chloride impurities to <0.1%, preventing root burn in sensitive crops .

Nitric Acid Concentration

Anhydrous Mg(NO₃)₂ (produced by dehydration at 130–150°C under vacuum) serves as a desiccant in HNO₃ concentration, achieving 98–99% acid purity with <0.1% water .

Chemical Reactions Analysis

Magnesium nitrate hexahydrate undergoes several types of chemical reactions:

• Decomposition: : When heated, this compound decomposes into magnesium oxide, nitrogen dioxide, and oxygen: [ 2\text{Mg(NO}_3\text{)}_2 \rightarrow 2\text{MgO} + 4\text{NO}_2 + \text{O}_2 ]

• Reaction with Alkali Metal Hydroxides: : Magnesium nitrate reacts with alkali metal hydroxides to form the corresponding nitrate and magnesium hydroxide: [ \text{Mg(NO}_3\text{)}_2 + 2\text{NaOH} \rightarrow \text{Mg(OH)}_2 + 2\text{NaNO}_3 ]

Scientific Research Applications

Chemical Production

Catalyst in Chemical Reactions
Magnesium nitrate hexahydrate serves as a catalyst in the production of various chemicals, including pharmaceuticals and bleaches. Its ability to release ammonia upon heating makes it valuable in synthesizing nitrogen-containing compounds . Additionally, it is used in the concentration of nitric acid through thermal decomposition, yielding magnesium oxide and nitrogen oxides, which can be absorbed in water to regenerate nitric acid .

Analytical Chemistry
In analytical chemistry, this compound is utilized for detecting selenium in biological samples. The compound's hygroscopic nature aids in maintaining the necessary moisture levels during analysis .

Environmental Applications

Nutrient Recovery from Wastewater
Recent studies have highlighted the use of this compound in nutrient recovery processes from wastewater. Specifically, it facilitates the precipitation of magnesium potassium phosphate hexahydrate, allowing for the efficient recovery of phosphorus and potassium from synthetic urine. This process can achieve high recovery efficiencies, making it an attractive option for sustainable wastewater management .

Materials Science

Phase Change Materials
this compound has been investigated as a phase change material (PCM) for thermal energy storage applications. Its high latent heat capacity allows it to store and release significant amounts of energy during phase transitions, making it suitable for solar thermal storage systems . Research indicates that incorporating nanoparticles can enhance its thermal conductivity and reduce issues like supercooling and phase separation .

Biodegradable Materials
In materials science, this compound is being explored for developing biodegradable magnesium alloys. These materials are promising for biomedical applications due to their natural degradation properties when placed in physiological environments. Studies have shown that surface treatments can improve their corrosion resistance while maintaining biocompatibility .

Industrial Applications

Production of Fertilizers
this compound is also used in the agricultural sector as a source of magnesium and nitrogen in fertilizers. Its solubility ensures that plants can readily absorb these essential nutrients, promoting growth and improving crop yields.

Summary Table of Applications

Application Area	Specific Uses
Chemical Production	Catalyst for pharmaceuticals; nitric acid concentration
Analytical Chemistry	Selenium detection in biological samples
Environmental Science	Nutrient recovery from wastewater via precipitation processes
Materials Science	Phase change materials for thermal energy storage; biodegradable alloys
Industrial Applications	Fertilizer production as a magnesium and nitrogen source

Case Studies

• Nutrient Recovery from Urine
  A study demonstrated that by adding this compound to synthetic urine, phosphorus and potassium recovery efficiencies reached 99% and 33%, respectively. This process utilized a draft tube and baffle reactor system to optimize crystallization conditions .
• Thermal Energy Storage Research
  Research involving this compound-based phase change materials showed improvements in heat storage performance when combined with hybrid carbon materials. This study aimed to enhance the efficiency of solar thermal storage systems by addressing common PCM limitations like low thermal conductivity .

Mechanism of Action

The mechanism of action of magnesium nitrate hexahydrate primarily involves its decomposition and interaction with other compounds. When heated, it decomposes to release nitrogen oxides and oxygen, which can participate in various chemical reactions. Its high solubility in water also allows it to readily dissociate into magnesium and nitrate ions, which can interact with other ions and molecules in solution .

Comparison with Similar Compounds

Comparison with Similar Magnesium and Nitrate Compounds

Magnesium Chloride Hexahydrate (MgCl₂·6H₂O)

• Chemical Properties : Molecular weight 203.30 g/mol; deliquescent crystals with higher solubility (116.7 g/100 mL at 20°C) compared to magnesium nitrate hexahydrate (125 g/100 mL) .
• Applications : Primarily used in dust control, de-icing agents, and biochemical applications (e.g., PCR buffers). In ⁹⁹Mo/⁹⁹mTc generators, magnesium chloride-based systems (Series A) underperform this compound (Series B) in radiochemical purity (95% vs. >95%) and aluminum contamination (<10 ppm) .
• Safety : Higher hygroscopicity increases corrosion risks, and ingestion can cause gastrointestinal irritation (rat oral LD₅₀: 2,800 mg/kg) .

Magnesium Sulfate Hexahydrate (MgSO₄·7H₂O)

• Chemical Properties : Molecular weight 246.47 g/mol; solubility of 71 g/100 mL at 20°C, lower than this compound .
• Applications : Widely used in agriculture (soil magnesium supplementation) and medicine (Epsom salts). In ⁹⁹Mo/⁹⁹mTc generators (Series C), it exhibits higher ⁹⁹Mo breakthrough (>0.015%) and variable pH stability compared to this compound .
• Safety : Generally recognized as safe (GRAS) for topical use but can cause electrolyte imbalances if ingested excessively.

Magnesium Hypophosphite Hexahydrate (Mg(H₂PO₂)₂·6H₂O)

• Applications : Niche use in flame retardants and organic synthesis. Unlike this compound, it lacks agricultural or pharmaceutical relevance.
• Safety: Limited toxicity data; hypophosphite decomposition may release phosphine gas, requiring stringent handling .

Calcium Nitrate Tetrahydrate (Ca(NO₃)₂·4H₂O)

• Chemical Properties : Molecular weight 236.09 g/mol; solubility 121 g/100 mL at 20°C, comparable to this compound .
• Applications : Fertilizers and wastewater treatment. While both compounds supply nitrate, calcium nitrate lacks magnesium, limiting its utility in addressing Mg-deficient soils .

Data Table: Comparative Analysis of Key Compounds

Compound	Chemical Formula	Molecular Weight (g/mol)	Solubility (g/100 mL, 20°C)	Key Applications	Toxicity (Oral LD₅₀, Rat)
This compound	Mg(NO₃)₂·6H₂O	256.41	125	Agriculture, Pharmaceuticals, Energy Storage	5,440 mg/kg
Magnesium Chloride Hexahydrate	MgCl₂·6H₂O	203.30	116.7	De-icing, Biochemical Buffers	2,800 mg/kg
Magnesium Sulfate Hexahydrate	MgSO₄·7H₂O	246.47	71	Agriculture, Medical (Epsom Salts)	N/A (GRAS)
Calcium Nitrate Tetrahydrate	Ca(NO₃)₂·4H₂O	236.09	121	Fertilizers, Wastewater Treatment	3,900 mg/kg

Key Research Findings and Market Insights

• Agricultural Dominance : this compound holds >55% market share in fertilizers (USD 273.8 billion in 2023), driven by its dual nutrient profile and low leaching risk .
• Thermal Energy Storage : Its high enthalpy of fusion (∼160 J/g) makes it superior to chloride or sulfate salts in phase-change materials for energy-efficient systems .
• Pharmaceutical Efficiency : In ⁹⁹Mo/⁹⁹mTc generators, this compound outperforms chloride and sulfate salts in radiochemical purity and compliance with pharmacopeial standards .

Q & A

Basic Research Questions

Q. What standardized methods are recommended for preparing magnesium nitrate hexahydrate solutions for analytical calibration?

To prepare a 1000 mg/L magnesium standard solution, dissolve 1.055 g of this compound in distilled water using a calibrated 100-ml volumetric flask. Ensure the reagent purity meets analytical standards (e.g., EMSURE® grade). Dilute this stock solution to desired concentrations, noting that diluted solutions remain stable for only 24 hours, while the stock is stable for one week . Validate volumetric flask calibration to minimize systematic errors.

Q. How should researchers safely handle this compound in laboratory settings?

this compound is deliquescent and a strong oxidizing agent. Use cellulose-free absorbents for spills to avoid reactive interactions. Personal protective equipment (PPE) including nitrile gloves and safety goggles is mandatory. Toxicity data indicate low acute oral toxicity (rat LD50: 5440 mg/kg), but prolonged skin/eye contact may cause irritation . Store in airtight containers to prevent moisture absorption.

Q. What are the critical parameters for synthesizing magnesium oxide nanoparticles using this compound?

In co-precipitation methods, use this compound as the precursor and sodium hydroxide as the precipitant. Maintain a molar ratio of 1:2 (Mg²⁺:OH⁻) for optimal yield. Post-precipitation, wash the product with ethanol to remove impurities, and calcine at 300–400°C to obtain nanoscale MgO. Ensure reagent purity (analytical grade) and control heating rates to avoid agglomeration .

Advanced Research Questions

Q. How can contradictions in the stability data of this compound solutions be resolved?

Discrepancies in solution stability (e.g., 1-week vs. shorter durations) often arise from impurities, storage conditions, or measurement techniques. To resolve this:

• Use ultra-pure water (resistivity ≥18 MΩ·cm) to prepare solutions.
• Conduct stability studies under controlled temperature (20–25°C) and inert atmospheres.
• Validate with inductively coupled plasma optical emission spectrometry (ICP-OES) to track Mg²⁺ concentration decay over time .

Q. What methodologies optimize this compound as a phase change material (PCM) for thermal energy storage?

To enhance PCM performance:

• Encapsulation : Use silica or polymer matrices to mitigate leakage and improve cyclability.
• Nucleation agents : Add calcium sulfate dihydrate (2 wt%) to reduce supercooling and stabilize phase transitions.
• Thermal cycling : Test 100+ cycles between 25°C and 120°C to assess degradation, monitored via differential scanning calorimetry (DSC) .

Q. How does this compound influence the synthesis of layered double hydroxides (LDHs) for environmental applications?

As a Mg²⁺ source, it enables precise control over LDH stoichiometry (e.g., Mg-Al or Mg-Fe systems). Key steps:

• Co-precipitate with Al(NO₃)₃ at pH 10–11 under nitrogen atmosphere.
• Hydrothermal aging (70°C, 18 hours) to enhance crystallinity.
• Functionalize with graphene oxide for pollutant adsorption (e.g., parabens, heavy metals) .

Q. What advanced techniques characterize hygroscopicity in this compound-based composites?

• Dynamic vapor sorption (DVS) : Measure water uptake at 20–90% relative humidity.
• In situ X-ray diffraction (XRD) : Track structural changes during hydration/dehydration.
• Thermogravimetric analysis (TGA) : Quantify mass loss during thermal decomposition (30–300°C) .

Q. Methodological Considerations

• Data Validation : Cross-reference ICP-OES with atomic absorption spectroscopy (AAS) for Mg²⁺ quantification .
• Error Analysis : Report uncertainties in DSC measurements (±1–2% for enthalpy) and ICP-OES (±0.5 ppm) .
• Contamination Mitigation : Use trace-metal-grade nitric acid for dilutions to avoid introducing competing cations .